Cas no 26656-46-2 (Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose, homopolymer)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose, homopolymer
• CAS No: 26656-46-2
• MF: C₁₅H₂₃N₅O₁₄P₂
• MW: 559.315745592117
• CID: 249909
• PubChem ID: 192
• Update Time: 2025-04-19

Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose, homopolymer Chemical and Physical Properties

Names and Identifiers

• Poly Adenosine Diphosphate Ribose
• Poly(adenosine diphosphoribose)
• Poly(adenosine diphosphate ribose)
• Poly(ADP-ribose)
• Poly(ADP ribose)
• Oligo(ADP-ribose)
• Adenosine diphosphate ribose polymers
• Adenosine 5'-(trihydrogen pyrophosphate), 5'→5-ester with β-D-ribofuranose, polymers (8CI)
• Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose, homopolymer
• [(2r,3s,4r,5r)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [hydroxy-[[(2r,3s,4r)-3,4,5-trihydroxyoxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate
• adenosine diphosphate ribose
• adpribose
• [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [hydroxy-[(3,4,5-trihydroxyoxolan-2-yl)methoxy]phosphoryl] hydrogen phosphate
• ADP-ribose
• (Rib5)ppA
• 26656-46-2
• Ribose adenosine diphosphate
• [[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (3,4,5-trihydroxyoxolan-2-yl)methyl hydrogen phosphate
• ADP-Rib
• SCHEMBL21196515
• SCHEMBL19997377
• A5'pp5Rib
• Q61416
• [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [hydroxy-[(3,4,5-trihydroxyoxolan-2-yl)methox
• Adenosine 5'-diphosphoribose
• AdoPPRib
• D-ribofuranos-5-yl-ADP
• Adenosine diphosphate ribose polymers
• MeSH ID: D011064
• Oligo(ADP-ribose)
• Poly(ADP ribose)
• Poly(ADP-ribose)
• Poly(adenosine diphosphate ribose)
• Poly(adenosine diphosphoribose)
• 5'-Diphosphoribose, Adenosine
• NS00015295

• Inchi： 1S/C15H23N5O14P2/c16-12-7-13(18-3-17-12)20(4-19-7)14-10(23)8(21)5(32-14)1-30-35(26,27)34-36(28,29)31-2-6-9(22)11(24)15(25)33-6/h3-6,8-11,14-15,21-25H,1-2H2,(H,26,27)(H,28,29)(H2,16,17,18)
• InChI Key： SRNWOUGRCWSEMX-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OCC1C(C(C(O)O1)O)O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 559.072
• Monoisotopic Mass: 559.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.1
• Topological Polar Surface Area: 292A^2

Experimental Properties

• Density: 2.43
• Boiling Point: 956.5°Cat760mmHg
• Flash Point: 532.3°C
• Refractive Index: 1.873